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Compound of Interest

Compound Name: MLS000536924

Cat. No.: B1676672 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biological target of the

compound MLS000536924, detailing its inhibitory activity, the experimental methodologies

used for its characterization, and its place within relevant biological pathways.

Core Biological Target: Human 15-Lipoxygenase-2
(15-LOX-2)
MLS000536924 has been identified as a potent and selective inhibitor of human 15-

lipoxygenase-2 (15-LOX-2)[1]. This discovery was the result of a high-throughput screening

effort aimed at identifying novel modulators of this enzyme[1]. 15-LOX-2 is an enzyme that

plays a crucial role in the metabolism of polyunsaturated fatty acids, primarily converting

arachidonic acid to 15-hydroxyeicosatetraenoic acid (15-HETE). The dysregulation of 15-LOX-

2 activity has been implicated in various inflammatory diseases and certain cancers, making it

a compelling target for therapeutic intervention.

Quantitative Inhibitory Profile
The inhibitory potency of MLS000536924 against human 15-LOX-2 has been quantitatively

assessed. The following table summarizes the key activity data.
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Parameter Value Description

IC50 78 nM

The half maximal inhibitory

concentration, indicating the

concentration of

MLS000536924 required to

reduce the enzymatic activity

of 15-LOX-2 by 50%.

Experimental Protocols
The identification and characterization of MLS000536924 as a 15-LOX-2 inhibitor involved a

series of robust experimental procedures.

High-Throughput Screening (HTS) Assay
A fluorescence-based high-throughput screening assay was employed to identify initial hits

from a large chemical library.

Principle: The assay measures the production of hydroperoxy-eicosatetraenoic acid

(HPETE) by 15-LOX-2. The hydroperoxide product oxidizes a ferrous ion to a ferric ion,

which then reacts with the xylenol orange dye to produce a colored product, detectable by

spectrophotometry.

Reagents:

Human recombinant 15-LOX-2

Arachidonic acid (substrate)

Ferrous sulfate

Xylenol orange

Test compounds (including MLS000536924)

Procedure:
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15-LOX-2 enzyme was pre-incubated with the test compounds.

Arachidonic acid was added to initiate the enzymatic reaction.

The reaction was stopped, and the ferrous sulfate/xylenol orange reagent was added.

The absorbance was measured at a specific wavelength to determine the extent of

product formation.

Inhibition was calculated relative to a control reaction without any inhibitor.

IC50 Determination
To determine the potency of MLS000536924, a dose-response analysis was conducted.

Principle: The enzymatic assay described above was performed with a range of

concentrations of MLS000536924.

Procedure:

Serial dilutions of MLS000536924 were prepared.

The 15-LOX-2 inhibition assay was carried out for each concentration.

The percentage of inhibition was plotted against the logarithm of the inhibitor

concentration.

The IC50 value was calculated by fitting the data to a sigmoidal dose-response curve.

Signaling Pathway and Experimental Workflow
Visualization
The following diagrams illustrate the arachidonic acid metabolic pathway involving 15-LOX-2

and the experimental workflow for identifying inhibitors.
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Caption: Arachidonic acid metabolism via the 15-LOX-2 pathway and its inhibition by

MLS000536924.
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Caption: Experimental workflow for the identification of MLS000536924 as a 15-LOX-2

inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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